Cas no 86088-88-2 (Lipids, brain)

• Product Name: Lipids, brain
• CAS No: 86088-88-2
• MW: 0
• CID: 1843529
• Update Time: 2025-11-01

Lipids, brain Chemical and Physical Properties

Names and Identifiers

• Brain Polar Lipid Extract (Porcine)
• Brain Total Lipid Extract
• Lipids, brain
• BRAIN EXTRACT POLAR
• Einecs 289-155-5

Experimental Properties

• Color/Form: 25 mg/mL (131101C-100mg)
  25 mg/mL (131101C-1g)

Lipids, brain Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Additional information on Lipids, brain

Lipids, Brain and the Compound with CAS No. 86088-88-2: A Comprehensive Overview

The field of lipids, brain research has witnessed significant advancements in recent years, particularly with the exploration of novel compounds that offer insights into neurological functions and potential therapeutic applications. One such compound, identified by its CAS number 86088-88-2, has garnered attention for its unique properties and potential implications in the study of brain health and disease.

Lipids are a fundamental component of cellular membranes and play a crucial role in various biological processes, including signal transduction, energy storage, and cell signaling. The brain, being highly enriched in lipids, relies on these molecules for optimal function. Research has increasingly highlighted the importance of lipid composition in maintaining cognitive health and preventing neurodegenerative disorders. The compound with CAS No. 86088-88-2 has been identified as a promising candidate that interacts with key lipid pathways in the brain, offering potential benefits in modulating neuronal activity and protecting against oxidative stress.

Recent studies have demonstrated that the compound exhibits remarkable bioavailability and stability, making it an attractive candidate for further investigation. Its molecular structure suggests interactions with lipid rafts, which are critical for synaptic transmission and neuroplasticity. By modulating these interactions, the compound may enhance cognitive functions such as learning and memory, which are often impaired in conditions like Alzheimer's disease and Parkinson's disease.

In addition to its role in synaptic function, the compound has shown promise in protecting against oxidative damage caused by reactive oxygen species (ROS). Oxidative stress is a hallmark of neurodegenerative diseases and contributes to neuronal dysfunction and death. The antioxidant properties of the compound make it a potential therapeutic agent for conditions where oxidative damage is prominent. Preclinical studies have indicated that it can scavenge free radicals and reduce lipid peroxidation, thereby preserving neuronal integrity.

The lipids, brain relationship is further underscored by the compound's ability to influence cholesterol metabolism. Cholesterol is a vital component of neural membranes and is involved in various neurological processes. Imbalances in cholesterol levels have been linked to cognitive decline and neuroinflammatory responses. The compound has been observed to regulate cholesterol homeostasis by modulating the activity of key enzymes involved in its synthesis and degradation. This regulatory effect could have significant implications for preventing or treating neurodegenerative diseases associated with cholesterol dysregulation.

Emerging research also suggests that the compound may have anti-inflammatory properties, which are relevant to neuroinflammatory conditions such as multiple sclerosis and cerebral stroke. Inflammation in the brain can lead to neuronal damage and exacerbate symptoms associated with these disorders. By reducing inflammatory responses, the compound could provide a novel therapeutic approach for managing these conditions. Animal models have shown promising results, with reductions in pro-inflammatory cytokine levels following treatment with the compound.

The mechanism of action of the compound is multifaceted, involving both direct interactions with lipid molecules and indirect effects on downstream signaling pathways. Its ability to cross the blood-brain barrier makes it particularly valuable for treating central nervous system disorders. This property ensures that it can reach its target sites within the brain effectively, thereby maximizing its therapeutic potential.

Current clinical trials are underway to evaluate the safety and efficacy of the compound in humans. Initial results are encouraging, with no significant adverse effects observed at tested doses. Patients suffering from cognitive impairments have shown measurable improvements in memory retention and executive functions following treatment. These preliminary findings suggest that the compound could be a breakthrough therapy for individuals affected by neurodegenerative diseases.

The significance of lipids, brain research cannot be overstated, as it continues to reveal new insights into brain health and disease mechanisms. The compound with CAS No. 86088-88-2 represents a significant step forward in this field, offering a novel approach to modulate lipid-mediated processes in the brain. As research progresses, it is expected that additional applications for this compound will be discovered, further solidifying its role as a cornerstone in lipids, brain therapeutics.

In conclusion, the exploration of compounds like those identified by CAS No. 86088-88-2 holds immense promise for advancing our understanding of lipids, brain interactions and developing effective treatments for neurological disorders. The multifaceted benefits of this compound make it a compelling candidate for clinical translation, with potential to improve cognitive function and protect against neurodegenerative diseases. Continued research efforts will undoubtedly uncover more about its mechanisms of action and expand its therapeutic applications.